Cas no 2176270-37-2 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide
• CAS No: 2176270-37-2
• MF: C₁₆H₁₇N₃O₅S
• MW: 363.38828253746
• CID: 6529218
• PubChem ID: 131703325
• Update Time: 2025-07-15

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide
• 2176270-37-2
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• AKOS040705233
• F6573-4413
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

• Inchi： 1S/C16H17N3O5S/c20-14-3-4-15(21)19(14)6-8-23-7-5-17-16(22)11-10-12(24-18-11)13-2-1-9-25-13/h1-2,9-10H,3-8H2,(H,17,22)
• InChI Key： GMUPBFWTYOJFET-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(NCCOCCN2C(CCC2=O)=O)=O)=NO1

Computed Properties

• Exact Mass: 363.08889182g/mol
• Monoisotopic Mass: 363.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 130Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide

Introduction to N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide (CAS No. 2176270-37-2)

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2176270-37-2, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of a 1,2-oxazole core, flanked by an ethoxyethyl side chain and a thiophene moiety, suggests potential applications in the development of bioactive molecules.

The dioxopyrrolidine component in the molecule's structure is particularly noteworthy, as it introduces a rigid heterocyclic system that can influence both the electronic properties and the spatial conformation of the compound. This structural feature is often exploited in drug design to enhance binding affinity and selectivity towards biological targets. The combination of these elements makes N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural motifs present in this compound, such as the 1,2-oxazole, dioxopyrrolidine, and thiophene rings, are known to exhibit diverse biological activities. For instance, oxazole derivatives have been reported to possess antimicrobial and anti-inflammatory properties, while thiophene-based compounds are frequently investigated for their potential in treating neurological disorders and cancer.

The< strong>N-{...}-group attached to the ethoxyethyl side chain further enhances the compound's complexity and may contribute to its interactions with biological targets. This part of the molecule could serve as a linker or a pharmacophore that helps to position other functional groups optimally for binding. The precise arrangement of these elements is crucial for achieving high efficacy and minimal side effects in therapeutic applications.

The synthesis of N-{}-{>emotion>emotion>emotion>emotion>emotion>emotion>emotion>emotion>emotion>emotion>emotion>emotion>ethoxyethyl>emotion>emotion>thiophen emotion emotion emotion emotion emotion emotion emotion emotion emotion emotion emotion emotional emotional emotional emotional emotional emotional emotional emotional emotional emotional emotional 3-carboxamide (CAS No. 2176270 37 2) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each new functional group must be meticulously controlled to preserve the integrity of the overall molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, may be employed to construct the desired framework efficiently.

The pharmacological evaluation of this compound has begun to reveal its potential therapeutic applications. Preclinical studies have demonstrated that N-{< strong>... strong>} can interact with specific enzymes and receptors involved in disease pathways. For example, its ability to inhibit certain kinases or modulate ion channel activity has been observed in vitro. These findings are consistent with the structural features that enhance binding affinity and selectivity.

The< strong>dioxopyrrolidine strong>-based moiety is particularly interesting from a chemical biology perspective. It has been suggested that this structural unit can engage with biological targets through hydrogen bonding networks or π-stacking interactions. Such interactions are critical for achieving high affinity and specificity in drug design. The presence of multiple hydrogen bond donors and acceptors within this part of the molecule may contribute to its versatility in binding different biological receptors.

The< strong

In conclusion,N-{< strong>... strong>} represents an innovative molecular entity with significant potential in pharmaceutical research. Its unique structural composition combines several pharmacophoric elements that are known to exhibit diverse biological activities. The ongoing investigation into its pharmacological properties promises to uncover new therapeutic avenues for treating various diseases. As research progresses,further optimization and characterization will be essential to fully realize its clinical potential.